Cas no 130752-95-3 (5'-Thymidylic acid,dipropyl ester (9CI))

5'-Thymidylic acid,dipropyl ester (9CI) structure
130752-95-3 structure
Product Name:5'-Thymidylic acid,dipropyl ester (9CI)
CAS No:130752-95-3
MF:C16H27N2O8P
MW:406.3679459095
CID:177596
PubChem ID:452554
Update Time:2025-04-19

5'-Thymidylic acid,dipropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,dipropyl ester (9CI)
    • [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
    • Thymidine-5'-dipropyl phosphate
    • 5'-Thymidylic acid, dipropyl ester
    • 130752-95-3
    • DTXSID70926889
    • 1-[2-Deoxy-5-O-(dipropoxyphosphoryl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • 5'-diPr-PO4T
    • [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
    • Inchi: 1S/C16H27N2O8P/c1-4-6-23-27(22,24-7-5-2)25-10-13-12(19)8-14(26-13)18-9-11(3)15(20)17-16(18)21/h9,12-14,19H,4-8,10H2,1-3H3,(H,17,20,21)/t12-,13+,14+/m0/s1
    • InChI Key: VMXXWGLQYFCPKN-BFHYXJOUSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

  • Exact Mass: 406.15061
  • Monoisotopic Mass: 406.15050282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 123.63
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